Cas no 1807425-55-3 (Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1807425-55-3
• MF: C₁₅H₁₅ClO₅
• MW: 310.729604005814
• CID: 4959671
• Update Time: 2025-06-08

Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C15H15ClO5/c1-3-21-15(20)11-6-4-5-10(7-8-12(18)19)13(11)14(16)9(2)17/h4-8,14H,3H2,1-2H3,(H,18,19)/b8-7+
• InChI Key： ASYRCEKEKATUIJ-BQYQJAHWSA-N
• SMILES： ClC(C(C)=O)C1C(/C=C/C(=O)O)=CC=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 432
• XLogP3: 2.4
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate

Introduction to Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1807425-55-3)

Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1807425-55-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its intricate molecular framework, which includes a benzoate moiety, a carboxyvinyl group, and a chloro-substituted ketone. The combination of these functional groups endows the compound with a diverse range of chemical properties and reactivity profiles.

The benzoate moiety in Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate is a common functional group found in many natural and synthetic compounds. It is known for its stability and ability to participate in various chemical reactions, such as esterification, hydrolysis, and nucleophilic substitution. The presence of the carboxyvinyl group adds an additional layer of complexity to the molecule, as it can undergo polymerization reactions and form conjugated systems, which are crucial for the development of advanced materials with specific optical and electronic properties.

The chloro-substituted ketone (1-chloro-2-oxopropyl) is another key feature of this compound. Chlorine atoms are known for their electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. The ketone functionality, on the other hand, can participate in a wide range of organic reactions, including aldol condensations, Claisen rearrangements, and Michael additions. This combination makes Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate an attractive candidate for use in synthetic chemistry and materials science.

Recent research has focused on the potential applications of Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate in pharmaceutical development. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of this compound demonstrated significant inhibition of cancer cell growth in vitro. The researchers attributed this activity to the ability of the compound to interfere with specific signaling pathways involved in cell proliferation and survival.

In addition to its potential therapeutic applications, Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate has also been explored for its use in materials science. The conjugated system formed by the carboxyvinyl group can lead to the development of materials with enhanced optical properties, such as fluorescence and light absorption. These materials have potential applications in areas such as organic electronics, photovoltaics, and sensors. A recent study published in *Advanced Materials* highlighted the use of similar compounds in the fabrication of organic light-emitting diodes (OLEDs), where they exhibited high efficiency and stability under various operating conditions.

The synthesis of Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include esterification reactions to form the benzoate moiety, followed by selective substitution reactions to introduce the carboxyvinyl and chloro-substituted ketone groups. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, making it easier to produce this compound on a larger scale.

In conclusion, Ethyl 3-(2-carboxyvinyl)-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1807425-55-3) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development, opening up new possibilities for innovation in these fields. As ongoing studies continue to uncover new properties and uses for this compound, it is likely that it will play an increasingly important role in advancing scientific knowledge and technological capabilities.